2-{[4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H12Cl2N6OS/c16-11-2-1-10(7-12(11)17)20-13(24)8-25-15-22-21-14(23(15)18)9-3-5-19-6-4-9/h1-7H,8,18H2,(H,20,24)
• InChI Key: UXEIZVUOHPDUEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CSC2=NN=C(N2N)C3=CC=NC=C3)Cl)Cl
• Molecular Formula: C15H12Cl2N6OS
• Molecular Weight: 395.3 g/mol

Description

The compound is a derivative of 4-amino-1,2,4-triazole, which is a class of compounds known for their antiviral activity. The compound also contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are typically synthesized through a series of reactions involving the formation of the triazole ring and subsequent functionalization.

Molecular Structure Analysis

The compound contains several functional groups, including an amine, a triazole ring, a thiol, and an acetamide group. These groups can participate in various chemical reactions and can influence the physical and chemical properties of the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amine group could participate in acid-base reactions, the thiol group could undergo oxidation-reduction reactions, and the acetamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the amine and acetamide groups could result in the compound being a solid at room temperature.

Scientific Research Applications

Neuroprotective Agents

. .

Parkinson’s Disease Research

. .

Inhibitor of Alpha-Synuclein Aggregation

.

Synthesis of Novel Derivatives

. .

Antiviral Research

. It’s possible that this compound could have similar applications.

Potential Drug Development

The compound could potentially be used in drug development . .

Mechanism of Action

While the specific mechanism of action for this compound is not known, similar compounds have been shown to exhibit antiviral activity. This activity is often associated with the ability of these compounds to interfere with viral replication.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. In general, exposure to chemical compounds can pose risks, and therefore appropriate personal protective equipment should be used.